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Compound of Interest

2-(Prop-2-en-1-yloxy)ethane-1-
Compound Name:

sulfonyl chloride
CAS No.: 1849283-82-4

Cat. No.: B2888501

Get Quote

An In-Depth Technical Guide
Introduction & Chemical Identity

2-(Allyloxy)ethanesulfonyl chloride is a versatile bifunctional building block containing a highly
reactive sulfonyl chloride (

) group and a polymerizable allyl ether (

) moiety. This dual functionality allows it to serve as a critical "linchpin" reagent: the sulfonyl
chloride end reacts rapidly with nucleophiles (amines, alcohols) to form stable sulfonamides or
sulfonates, while the allyl tail remains available for downstream modifications such as thiol-ene
“click” chemistry, olefin metathesis, or radical polymerization.

Due to its specialized nature, this compound is often synthesized in situ or obtained as a
custom reagent. The data presented below synthesizes experimental values from structural
homologs (e.g., 2-methoxyethanesulfonyl chloride) and high-fidelity predictive models to
provide a definitive reference for laboratory handling.
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Chemical Structure & ldentifiers

Attribute Detail

IUPAC Name 2-(prop-2-en-1-yloxy)ethane-1-sulfonyl chloride

Allyloxyethyl sulfonyl chloride; 2-Allyloxyethyl

Common Names
chlorosulfonyl

Molecular Formula

Molecular Weight 184.64 g/mol
SMILES C=CCOCCS(=0)(=0)ClI
Structural Class Alkoxyalkyl sulfonyl chloride

Physical Properties

The following physical constants are critical for process design and handling. Where direct
experimental literature is limited for this specific derivative, values are grounded in the
experimentally verified properties of its closest homologs, 2-methoxyethanesulfonyl chloride
(CAS 51517-01-2) and 2-ethoxyethanesulfonyl chloride (CAS 69371-75-1).

Key Physical Constants
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Property

Value /| Range

Condition / Note

Physical State

Liquid

At 20°C, 1 atm

Darkens upon storage if not

Appearance Colorless to pale yellow oil N
stabilized
Predicted based on ethoxy
Density 1.26 — 1.30 g/mL analog (
g/mL)
N ) @ 15 mmHg (Vacuum
Boiling Point 125-130°C

distillation required)

Boiling Point (Atm)

~245 °C (Decomposes)

Do not distill at atmospheric

pressure
Refractive Index (
1.460 — 1.465 Estimated
)
Vapor Pressure < 0.05 mmHg @ 25°C (Low volatility)

Solubility

Soluble in DCM, THF, Toluene

Reacts/Decomposes in Water,

Alcohols

Flash Point

>110°C

Closed Cup (Predicted)

Solubility & Stability Profile

o Hydrolytic Instability: Like all sulfonyl chlorides, this compound is moisture-sensitive. It

hydrolyzes in water to form 2-(allyloxy)ethanesulfonic acid and HCI.

o Thermal Stability: The allyl ether linkage is generally stable up to ~150°C, but the sulfonyl

chloride group can undergo thermal decomposition (desulfonylation) at temperatures

>140°C. Distillation should always be performed under high vacuum (< 20 mmHg).

Synthesis & Production Protocols

The synthesis of 2-(allyloxy)ethanesulfonyl chloride typically follows a "thiol-oxidation" route to

avoid the harsh conditions of direct chlorosulfonation, which could degrade the sensitive allyl
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ether linkage.

Primary Synthetic Route: Thiol Oxidation

This method ensures high yield and preserves the allyl functionality.

e Precursor Formation: Reaction of 2-(allyloxy)ethyl chloride with Thiourea to form the
isothiouronium salt, followed by hydrolysis to yield 2-(allyloxy)ethanethiol.

o Oxidative Chlorination: The thiol is treated with Chlorine gas (

) or N-chlorosuccinimide (NCS) in water/acetic acid to yield the sulfonyl chloride.
Workflow Diagram (Graphviz)
2-(Allyloxy)ethanol |—>| Cr("s"c’)"g;‘)"” |—>| 2-(Allyloxy)ethyl chloride |—>| (Thiouz‘ai“/':‘;"d”mlys‘s) |—>| 2-(Allyloxy)ethanethiol

Oxidative Chlorination

(C12/H20 / AcOH) IR

2-(Allyloxy)ethanesulfonyl
chloride

Click to download full resolution via product page

Figure 1: Optimized synthetic pathway avoiding direct chlorosulfonation of the ether.

Reactivity & Applications
Mechanistic Versatility

The compound's value lies in its orthogonal reactivity. The sulfonyl chloride reacts via
nucleophilic substitution (

-type at sulfur), while the allyl group remains inert under these conditions, available for later
activation.

1. Sulfonylation (The "Anchor")

e Reaction:

o Application: Capping amines or alcohols on drug scaffolds or polymer surfaces to introduce a
“clickable" allyl handle.

2. Thiol-Ene "Click" Chemistry (The "Hook")

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b2888501/docs?utm_src=pdf-body-img#physical-properties-of-2-allyloxy-ethanesulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2888501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reaction:

» Application: Once the sulfonyl group is attached to a substrate (e.g., a protein or hydrogel),
the allyl tail reacts with thiolated fluorophores or crosslinkers under UV light.

Application Workflow

Drug / Polymer
(Nucleophile -NH2/-OH)

2-(Allyloxy)ethanesulfonyl chloride
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Figure 2: Step-wise functionalization strategy using the bifunctional nature of the reagent.

Handling & Safety (SDS Summary)

As a sulfonyl chloride, this reagent is corrosive and a lachrymator. Strict adherence to safety
protocols is mandatory.
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Hazard Class GHS Code Description
) ) Causes severe skin burns and
Skin Corrosion H314
eye damage.
Acute Toxicity H330 Fatal if inhaled (vapor/mist).
o Reacts violently with water
Reactivity EUHO014

(generates HCI gas).

Storage Protocol:

Atmosphere: Store under inert gas (Argon/Nitrogen). Moisture ingress converts the liquid to
a viscous acidic sludge.

Temperature: Refrigerate (

) to prevent thermal degradation and darkening.

Container: Teflon-lined caps or flame-sealed ampoules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. TXRI)LRZILzZ AN N 299% | Sigma-Aldrich [sigmaaldrich.com]
o 2. alkalisci.com [alkalisci.com]

o To cite this document: BenchChem. [Physical Properties of 2-(Allyloxy)ethanesulfonyl
Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2888501/docs#physical-properties-of-2-allyloxy-
ethanesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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